Cas no 89570-14-9 (1,2,4-Dithiazolidin-3-one, 4-[(4-fluorophenyl)methyl]-5-thioxo-)

• Product name: 1,2,4-Dithiazolidin-3-one, 4-[(4-fluorophenyl)methyl]-5-thioxo-
• CAS No: 89570-14-9
• MF: C₉H₆NOFS₃
• MW: 259.34344
• CID: 596093
• PubChem ID: 13272988

1,2,4-Dithiazolidin-3-one, 4-[(4-fluorophenyl)methyl]-5-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Dithiazolidin-3-one, 4-[(4-fluorophenyl)methyl]-5-thioxo-
• 4-[(4-fluorophenyl)methyl]-5-sulfanylidene-1,2,4-dithiazolidin-3-one
• 89570-14-9
• DTXSID00533863

• Inchi： InChI=1S/C9H6FNOS3/c10-7-3-1-6(2-4-7)5-11-8(12)14-15-9(11)13/h1-4H,5H2
• InChI Key： OJOBUAQQNIXGSI-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CN2C(=O)SSC2=S)F

Computed Properties

• Exact Mass: 258.95955550g/mol
• Monoisotopic Mass: 258.95955550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 2.7